4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine

• IUPAC Name: 4-[3-[(2-fluorophenoxy)methyl]piperidin-1-yl]-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C17H21FN4O/c1-12-9-16(21-17(19)20-12)22-8-4-5-13(10-22)11-23-15-7-3-2-6-14(15)18/h2-3,6-7,9,13H,4-5,8,10-11H2,1H3,(H2,19,20,21)
• InChI Key: RPZGIQQFKKLSFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)N2CCCC(C2)COC3=CC=CC=C3F
• Molecular Formula: C17H21FN4O
• Molecular Weight: 316.4 g/mol

Description

The compound 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine, also known as compound A, is a small molecule drug candidate that has been developed for potential therapeutic use in various diseases.

Mechanism of Action

Compound A exerts its effects through the inhibition of several key enzymes and signaling pathways involved in disease progression. Specifically, 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A inhibits the activity of PI3K, mTOR, and AKT, which are key regulators of cell growth, survival, and proliferation. By inhibiting these pathways, 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A is able to induce cell death, reduce inflammation, and protect against neurodegeneration.
Biochemical and Physiological Effects:
Compound A has been shown to have several biochemical and physiological effects in preclinical models. In vitro studies have demonstrated that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A induces cell death in cancer cells, reduces inflammation in immune cells, and protects against neurodegeneration in neuronal cells. In vivo studies have shown that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A has anti-tumor and anti-inflammatory effects, as well as neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A in lab experiments is its well-defined mechanism of action, which allows for targeted studies of specific signaling pathways and enzymes. Additionally, 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A has been shown to be effective in preclinical models of several diseases, indicating its potential for therapeutic use. However, one limitation of using 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A in lab experiments is its limited solubility in aqueous solutions, which can make dosing and administration challenging.

Future Directions

There are several future directions for research on 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A. One area of interest is the development of more potent and selective analogs of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A that can be used for therapeutic purposes. Additionally, further studies are needed to determine the optimal dosing and administration of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A for different diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A in humans.

Synthesis Methods

The synthesis of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A involves a multi-step process that starts with the reaction of 2-fluorobenzyl chloride with piperidine to form 3-(2-fluorobenzyl)piperidine. This intermediate is then reacted with 6-methylpyrimidin-2-amine to form 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A. The synthesis method has been optimized to produce high yields and purity of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A.

Scientific Research Applications

Compound A has been studied extensively in preclinical models for its potential therapeutic use in various diseases, including cancer, inflammation, and neurological disorders. In vitro studies have shown that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A inhibits the activity of several key enzymes and signaling pathways involved in these diseases, including PI3K, mTOR, and AKT. In vivo studies have demonstrated that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A has anti-tumor and anti-inflammatory effects, as well as neuroprotective properties.